Cas no 43039-98-1 (1-(Thiazol-2-yl)propan-1-one)

• Product Name: 1-(Thiazol-2-yl)propan-1-one
• CAS No: 43039-98-1
• MF: C₆H₇NOS
• MW: 141.190880060196
• MDL: MFCD01681404
• CID: 55651
• PubChem ID: 65288
• Update Time: 2026-05-14

1-(Thiazol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Thiazol-2-yl)propan-1-one
• 2-Propionylthiazole
• 1-(1,3-Thiazol-2-yl)propan-1-one
• 1-(2-thiazolyl)-1-Propanone
• 2-Propionyl thiazole
• Ethyl 2-thiazolyl ketone
• 1-Propanone, 1-(2-thiazolyl)-
• Thiazole, 2-propionyl-
• 2-propionylthiazol
• 2-Propanoylthiazole
• FEMA No. 3611
• 2-Propanoyl-thiazole
• 2-(1-propanonyl)thiazole
• 05CB62UH9K
• AK113134
• 2-propanylthiazole
• 2-Propionyl-Thiazole
• 2-Thiazolyl-1-propanone
• Thiazole, 2-(1-oxopropyl)
• KSC130I3L
• 1-thia

• MDL： MFCD01681404
• Inchi： 1S/C6H7NOS/c1-2-5(8)6-7-3-4-9-6/h3-4H,2H2,1H3
• InChI Key： TYRAENAWSLPSLW-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])N=C1C(C([H])([H])C([H])([H])[H])=O
• BRN： 0507838

Computed Properties

• Exact Mass: 141.02500
• Monoisotopic Mass: 141.024835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: liquid
• Density: 1.174
• Boiling Point: 107°C/16mmHg(lit.)
• Flash Point: 110°C/5mm
• Refractive Index: 1.5350-1.5390
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 58.20000
• LogP: 1.73580
• FEMA: 3611 | 2-PROPIONYLTHIAZOLE
• Solubility: Insoluble

1-(Thiazol-2-yl)propan-1-one Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：1993
• Hazard Category Code： 10-36/37/38-41-37/38-22
• Safety Instruction： S26-S36/37/39
• RTECS：XJ5123000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(Thiazol-2-yl)propan-1-one

1-(Thiazol-2-yl)propan-1-one (CAS No. 43039-98-1): A Comprehensive Overview

1-(Thiazol-2-yl)propan-1-one, also known by its CAS number 43039-98-1, is a versatile organic compound with a wide range of applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a thiazole ring and a ketone functional group. The combination of these features endows 1-(Thiazol-2-yl)propan-1-one with a variety of chemical and biological properties that make it an important molecule in both academic research and industrial applications.

The chemical structure of 1-(Thiazol-2-yl)propan-1-one is composed of a five-membered thiazole ring, which contains one sulfur atom and one nitrogen atom, and a ketone group attached to a propyl chain. This structure provides the compound with significant stability and reactivity, making it suitable for various synthetic transformations. The thiazole ring is known for its aromatic character and ability to form stable complexes with metal ions, which can be exploited in the design of metalloenzymes and catalysts.

In the realm of medicinal chemistry, 1-(Thiazol-2-yl)propan-1-one has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have reported that derivatives of 1-(Thiazol-2-yl)propan-1-one exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory disorders such as arthritis and asthma.

Beyond its medicinal applications, 1-(Thiazol-2-yl)propan-1-one has also been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems. A study published in the Journal of Materials Chemistry A demonstrated that MOFs derived from 1-(Thiazol-2-yl)propan-1-one exhibit high surface areas and excellent thermal stability, making them suitable for use in industrial processes.

The synthesis of 1-(Thiazol-2-yl)propan-1-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-thiophenecarboxaldehyde with acetone in the presence of an acid catalyst. This reaction proceeds via a condensation mechanism to form the desired product. Another approach involves the nucleophilic addition of thiols to acetylenes followed by cyclization to form the thiazole ring. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness.

The physical properties of 1-(Thiazol-2-yl)propan-1-one, including its melting point, boiling point, and solubility, are important considerations for both laboratory-scale experiments and industrial processes. The compound is typically a solid at room temperature with a melting point ranging from 75°C to 78°C. It is moderately soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in various chemical reactions.

In terms of safety and handling, while 1-(Thiazol-2-yl)propan-1-one is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and eye exposure. Additionally, adequate ventilation should be provided to minimize inhalation risks.

The environmental impact of 1-(Thiazol-2-yl)propan-1-one is another area of consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to dispose of waste containing this compound according to local regulations to minimize any potential ecological impact.

In conclusion, 1-(Thiazol-2-yl)propan-1-one (CAS No. 43039-98-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new applications and insights into this molecule's behavior, it is likely that 1-(Thiazol-2-yl)propan-1-one will play an increasingly important role in advancing scientific knowledge and technological innovation.